Cas no 1508781-78-9 (3-(3-hydroxythiolan-3-yl)propanoic acid)

• Product Name: 3-(3-hydroxythiolan-3-yl)propanoic acid
• CAS No: 1508781-78-9
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5209881
• PubChem ID: 66323412
• Update Time: 2025-10-31

3-(3-hydroxythiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hydroxytetrahydrothiophen-3-yl)propanoic acid
• 3-(3-hydroxythiolan-3-yl)propanoic acid

• Inchi： 1S/C7H12O3S/c8-6(9)1-2-7(10)3-4-11-5-7/h10H,1-5H2,(H,8,9)
• InChI Key： GCLJWUDYNUAKCW-UHFFFAOYSA-N
• SMILES： C1SCCC1(O)CCC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(3-hydroxythiolan-3-yl)propanoic acid

3-(3-Hydroxythiolan-3-yl)propanoic Acid: A Comprehensive Overview

3-(3-Hydroxythiolan-3-yl)propanoic acid (CAS No. 1508781-78-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinctive thiolane ring and hydroxy group, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and therapeutic interventions.

The chemical structure of 3-(3-hydroxythiolan-3-yl)propanoic acid is defined by a six-membered thiolane ring with a hydroxyl group attached to the third carbon atom. This structural feature imparts unique chemical properties, such as enhanced stability and reactivity, which are crucial for its potential applications in medicinal chemistry. The presence of the hydroxyl group also contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-(3-hydroxythiolan-3-yl)propanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro experiments have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(3-hydroxythiolan-3-yl)propanoic acid has also been studied for its potential neuroprotective properties. A study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect is believed to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways. These findings suggest that 3-(3-hydroxythiolan-3-yl)propanoic acid could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-(3-hydroxythiolan-3-yl)propanoic acid has also been investigated to assess its suitability for drug development. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have indicated that 3-(3-hydroxythiolan-3-yl)propanoic acid is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects, with promising preliminary results reported.

The synthetic route to produce 3-(3-hydroxythiolan-3-yl)propanoic acid has been optimized to ensure high yields and purity. Various synthetic methods have been explored, including catalytic hydrogenation and ring-closing metathesis reactions. These methods not only improve the efficiency of synthesis but also reduce the environmental impact by minimizing waste production.

In conclusion, 3-(3-hydroxythiolan-3-yl)propanoic acid (CAS No. 1508781-78-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing therapeutic strategies for various diseases.